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Compound Name: 3,4,5-Trichlorobenzaldehyde

Cat. No.: B1355452 Get Quote

Introduction: The Role of 3,4,5-
Trichlorobenzaldehyde in Modern Synthesis
3,4,5-Trichlorobenzaldehyde, identified by CAS number 56961-76-3, is a polychlorinated

aromatic aldehyde that serves as a critical building block in advanced organic synthesis.[1][2]

Its unique substitution pattern, featuring three chlorine atoms on the benzene ring, makes it a

valuable precursor for a wide array of complex molecules. These chlorine substituents

significantly influence the compound's reactivity and the physicochemical properties of its

derivatives, making it a strategic component in the design of novel compounds.[2]

In the fields of pharmaceutical research and drug development, this compound is instrumental

in the synthesis of various heterocyclic systems.[1][2] Specifically, it is a key starting material

for creating 1,2,4-triazolo[3,4-b][3][4][5]thiadiazoles and related structures, many of which

exhibit promising biological activities.[2] For researchers and drug development professionals,

the reliable sourcing of high-purity 3,4,5-Trichlorobenzaldehyde is a foundational requirement

for reproducible and successful experimental outcomes. This guide provides an in-depth

overview of commercial suppliers, quality control considerations, and key applications to aid in

the procurement and utilization of this important chemical intermediate.

Part 1: Commercial Sourcing and Supplier
Qualification
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The selection of a chemical supplier extends beyond mere availability and price. For a critical

reagent like 3,4,5-Trichlorobenzaldehyde, factors such as purity, lot-to-lot consistency, and

comprehensive documentation are paramount. The presence of impurities can lead to

unforeseen side reactions, reduced yields, and difficulties in purification, ultimately

compromising the integrity of the research.

Comparative Overview of Commercial Suppliers
A number of reputable chemical suppliers offer 3,4,5-Trichlorobenzaldehyde, typically for

research and development purposes. The following table provides a comparative summary of

offerings from several known vendors. It is important to note that purity levels and available

quantities can vary, and researchers should always consult the supplier's specific

documentation for the most current information.
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Supplier
Purity
Specification

Available
Quantities

CAS Number
Additional
Notes

BLD Pharm

Not specified, but

analytical data

(NMR, HPLC,

LC-MS) is

available.[5]

Research

quantities
56961-76-3[5]

Product

designated for

research use

only.[5]

ChemShuttle 95%[1]
Research

quantities
56961-76-3[1]

Offers custom

synthesis

services for

specific

requirements.[1]

Parchem Not specified.

Bulk and

research

quantities

56961-76-3[4]

A supplier of a

wide range of

specialty

chemicals.[4]

BenchChem Not specified.
Research

quantities
56961-76-3[2]

Product is for

laboratory

research use

only.[2]

LookChem
97% (from raw

suppliers)[3]
1g, 5g 56961-76-3[3]

Aggregates data

from multiple

suppliers.[3]

ChemicalBook Not specified.
Varies by

supplier
56961-76-3[6][7]

Provides a

platform to

browse global

suppliers.[6]

The Causality Behind Supplier Selection: A Deeper Look
Choosing a supplier should be a deliberate process guided by the specific demands of your

research. For instance, a multi-step synthesis that is sensitive to impurities will necessitate a
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higher purity grade of the starting material. The presence of the corresponding benzoic acid, a

common impurity in benzaldehydes, can interfere with reactions involving nucleophiles.[8]

A crucial aspect of supplier qualification is the review of their Certificate of Analysis (CoA). A

comprehensive CoA will not only state the purity but also detail the analytical methods used for

its determination (e.g., GC, HPLC, NMR) and provide the results for a specific lot. This

transparency allows for a more informed assessment of the material's suitability for your

application.

Workflow for Supplier Qualification
The following diagram illustrates a logical workflow for qualifying a new supplier of a critical

chemical intermediate like 3,4,5-Trichlorobenzaldehyde.
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Supplier Qualification Workflow

Identify Potential Suppliers

Request Technical Data Sheets & Example CoAs

Evaluate Purity, Impurity Profile, and Analytical Methods

Order Small Sample for In-House QC

Meets Initial Specs

Reject Supplier

Does Not Meet SpecsPerform Identity and Purity Verification (e.g., GC-MS, NMR)

Conduct Small-Scale Test Reaction

QC Passed

QC Failed

Approve Supplier and Place Larger Order

Test Reaction Successful Test Reaction Failed
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Generic Reaction Scheme

3,4,5-Trichlorobenzaldehyde

C₇H₃Cl₃O

Schiff Base Intermediate

Primary Amine

R-NH₂

Further Cyclization / Elaboration

Final Bioactive Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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